![molecular formula C10H22ClN3O3S B1383776 4a-Hydroxy-N,N-dimethyloctahydro-2,7-naphthyridine-2(1H)-sulfonamide hydrochloride CAS No. 2108514-54-9](/img/structure/B1383776.png)
4a-Hydroxy-N,N-dimethyloctahydro-2,7-naphthyridine-2(1H)-sulfonamide hydrochloride
Overview
Description
4a-Hydroxy-N,N-dimethyloctahydro-2,7-naphthyridine-2(1H)-sulfonamide hydrochloride is a useful research compound. Its molecular formula is C10H22ClN3O3S and its molecular weight is 299.82 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Characterization
Synthesis of Sulfonamide Derivatives:
- The synthesis of sulfonamide derivatives, including those with naphthyridine structures, has been extensively studied. Notably, various sulfonamide derivatives have been synthesized, characterized, and evaluated for their biological activities (Deady & Rogers, 2006). These derivatives often involve intricate synthesis procedures and are significant due to their potential applications in medicinal chemistry.
Binding Studies with Protein:
- Binding studies using fluorescent probe techniques have revealed the interactions of certain sulfonamide derivatives with proteins. These studies provide insights into the binding mechanisms and the nature of interactions, which are crucial for understanding the biological implications of these compounds (Jun, Mayer, Himel & Luzzi, 1971).
Radiochemical Synthesis for Molecular Imaging:
- Sulfonamide derivatives have been synthesized and labeled for use in molecular imaging, particularly positron emission tomography (PET). These compounds, such as those from the ApoSense family, are valuable in monitoring cell death and have implications in various medical applications (Basuli, Wu, Shi, Teng, Li, Sulima, Bate, Young, McMillan & Griffiths, 2012).
Biological and Pharmacological Evaluations
Antibacterial Activity and Efflux Pump Inhibition:
- Certain sulfonamide derivatives have been evaluated for their antibacterial activities. Specifically, studies on 1,8-naphthyridine sulfonamides have shown potential inhibitory action against specific efflux pumps in antibiotic-resistant strains, highlighting their potential in combating drug resistance (Oliveira-Tintino, Tintino, Muniz, Barbosa, Pereira, Begnini, Rebelo, da Silva, Mireski, Nasato, Krautler, Pereira, Teixeira, de Menezes & Coutinho, 2020).
Enzyme Inhibition for Therapeutic Applications:
- Enzyme inhibition studies of sulfonamide derivatives have identified compounds with potential as anti-inflammatory and anti-diabetic drugs. These findings underscore the therapeutic prospects of sulfonamide derivatives in managing various health conditions (Abbasi, Najm, Rehman, Rasool, Khan, Ashraf, Nasar & Alam, 2015).
Synthesis and Evaluation of Novel Derivatives:
- New series of sulfonamide derivatives have been synthesized and assessed for their antimicrobial properties. These studies not only add to the chemical diversity of sulfonamides but also evaluate their potential in medical applications (Ravi, Sakram, Ashok, Rambabu, Sonyanaik, Kurumanna & Madhu, 2018).
properties
IUPAC Name |
4a-hydroxy-N,N-dimethyl-1,3,4,5,6,7,8,8a-octahydro-2,7-naphthyridine-2-sulfonamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N3O3S.ClH/c1-12(2)17(15,16)13-6-4-10(14)3-5-11-7-9(10)8-13;/h9,11,14H,3-8H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLLKBISYTYDLFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)N1CCC2(CCNCC2C1)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22ClN3O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.82 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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